7-oxa-4-azaspiro[2.5]octane-4-carboxamide

• CAS No.: 2408965-08-0
• Molecular Formula: C7H12N2O2
• Molecular Weight: 156.2

Description

7-Oxa-4-azaspiro[25]octane-4-carboxamide is a chemical compound with a unique structure that includes a spirocyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-oxa-4-azaspiro[2.5]octane-4-carboxamide typically involves multiple steps, starting with the construction of the spirocyclic core. One common approach is the cyclization of appropriate precursors under acidic or basic conditions. The reaction conditions, such as temperature, solvent, and catalysts, are carefully controlled to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using reactors designed to handle the specific requirements of the synthesis process. The use of continuous flow chemistry and automation can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 7-Oxa-4-azaspiro[2.5]octane-4-carboxamide can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using alkyl halides and amines.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs, depending on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: In chemistry, 7-oxa-4-azaspiro[2.5]octane-4-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: In biological research, this compound has been studied for its potential biological activity. It may serve as a lead compound for the development of new drugs or therapeutic agents.

Medicine: The medical applications of 7-oxa-4-azaspiro[2.5]octane-4-carboxamide are still under investigation. Preliminary studies suggest that it may have pharmacological properties that could be beneficial in treating certain diseases.

Industry: In the industrial sector, this compound can be used in the production of specialty chemicals, agrochemicals, and other high-value products.

Mechanism of Action

The mechanism by which 7-oxa-4-azaspiro[2.5]octane-4-carboxamide exerts its effects involves interactions with specific molecular targets and pathways. The exact mechanism may vary depending on the application, but it generally involves binding to receptors or enzymes, leading to a biological response.

Comparison with Similar Compounds

• 4-azaspiro[2.5]octane-7-carboxamide

• 7-oxa-4-azaspiro[2.5]octane-4-carboxylic acid

Uniqueness: 7-Oxa-4-azaspiro[25]octane-4-carboxamide stands out due to its unique spirocyclic structure, which imparts distinct chemical and biological properties compared to similar compounds